Cas no 221466-42-8 (2β-Hydroxykolavelool)

• Product Name: 2β-Hydroxykolavelool
• CAS No: 221466-42-8
• Molecular Formula: C₂₀H₃₄O₂
• Molecular Weight: 306.482766628265
• MDL: MFCD23103661
• CID: 836928
• PubChem ID: 5318243

2β-Hydroxykolavelool Properties

Names and Identifiers

• 2BETA-HYDROXYKOLAVELOOL
• 2β-Hydroxykolavelool
• (-)-2beta-Hydroxykolavelool
• [ "" ]
• 221466-42-8
• 8-(3-hydroxy-3-methylpent-4-enyl)-4,4a,7,8-tetramethyl-1,2,5,6,7,8a-hexahydronaphthalen-2-ol
• AKOS032961842
• (2S,4aR,7R,8S,8aR)-8-[(3R)-3-hydroxy-3-methylpent-4-enyl]-4,4a,7,8-tetramethyl-1,2,5,6,7,8a-hexahydronaphthalen-2-ol
• 2 beta-Hydroxykolavelool
• FS-9335
• CHEBI:228920

• MDL： MFCD23103661
• InChIKey： YBIQUOCNAHKKPT-QIXFSGBHSA-N
• Inchi： InChI=1S/C20H34O2/c1-7-18(4,22)10-11-20(6)14(2)8-9-19(5)15(3)12-16(21)13-17(19)20/h7,12,14,16-17,21-22H,1,8-11,13H2,2-6H3/t14-,16-,17+,18+,19+,20+/m1/s1
• SMILES： CC1CCC2(C(C1(C)CCC(C)(C=C)O)CC(C=C2C)O)C

Computed Properties

• Exact Mass: 306.255880323g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 306.255880323g/mol
• Heavy Atom Count: 22
• Complexity: 468
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Boiling Point: 406.4±20.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.1 mmHg at 25°C
• Flash Point: 174.8±16.4 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Colensane and clerodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Colensane and clerodane diterpenoids